2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[3-(2,4-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C23H21N3O2S2/c1-14-8-9-19(16(3)12-14)26-22(28)21-18(10-11-29-21)25-23(26)30-13-20(27)24-17-7-5-4-6-15(17)2/h4-12H,13H2,1-3H3,(H,24,27)
• InChI Key: WXLBYNFXCVZJHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC=CC=C4C)C
• Molecular Formula: C23H21N3O2S2
• Molecular Weight: 435.6 g/mol

Description

2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C23H21N3O2S2 and its molecular weight is 435.56. The purity is usually 95%.
BenchChem offers high-quality 2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Inhibitory Activity on Enzymes

This compound has been studied for its potent dual inhibitory activities against two critical enzymes: thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are essential for DNA synthesis and cell proliferation, making them targets for anticancer drug development. A study highlighted the synthesis of analogues exhibiting potent dual inhibition against human TS and DHFR, suggesting potential applications in cancer therapy (Gangjee, Qiu, Li, & Kisliuk, 2008).

Crystal Structure Analysis

The crystal structures of derivatives related to this compound have been determined, providing insights into their molecular conformations and potential interactions with biological targets. Such structural analyses are crucial for understanding the compound's mechanism of action and optimizing its therapeutic efficacy (Subasri et al., 2016).

Antitumor Activity

Several studies have synthesized derivatives of thieno[3,2-d]pyrimidine and evaluated their antitumor activities against various human cancer cell lines. These studies indicate the potential of such compounds in the development of new anticancer agents with specific mechanisms of action (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Derivatives of this compound have also been investigated for their antimicrobial properties. Research into pyrimidine-triazole derivatives synthesized from related molecules has shown effectiveness against selected bacterial and fungal strains, indicating potential applications in addressing antimicrobial resistance (Majithiya & Bheshdadia, 2022).